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Compound of Interest

Compound Name: Tabimorelin

Cat. No.: B1681871

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tabimorelin (also known as NN703) is a potent, orally-active, non-peptidic agonist of the
ghrelin/growth hormone secretagogue receptor (GHSR).[1][2][3] It mimics the action of
endogenous ghrelin, stimulating the release of growth hormone (GH) and insulin-like growth
factor 1 (IGF-1).[1][2] Due to its biological activity, Tabimorelin is a valuable tool in studies
related to growth hormone deficiency, metabolism, and appetite regulation. This document
provides a detailed protocol for the preparation, storage, and handling of Tabimorelin stock
solutions in dimethyl sulfoxide (DMSO) for in vitro and in vivo research applications.

Quantitative Data Summary

For ease of reference, the key quantitative data for Tabimorelin are summarized in the table
below.
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Property Value Reference
Molecular Weight 528.69 g/mol [4]
Molecular Formula C32H40N4O3 [31[5]

CAS Number 193079-69-5 [31[5]
Appearance White to off-white solid [4]
Solubility in DMSO > 25 mg/mL (47.29 mM) [4]

Recommended Storage

-20°C for up to 3 years 4
(Powder) P Y 4

Recommended Storage (Stock  -80°C for up to 6 months;

4
Solution) -20°C for up to 1 month 4

Experimental Protocol: Preparation of a 10 mM
Tabimorelin Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Tabimorelin in DMSO.
This concentration is a common starting point for subsequent dilutions to working
concentrations for various experimental assays.

Materials:

o Tabimorelin powder

o Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
 Sterile, conical-bottom polypropylene or glass vials

o Calibrated analytical balance

» Vortex mixer

» Pipettors and sterile, filtered pipette tips

Procedure:
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» Preparation: Before starting, ensure a clean and dry workspace. It is recommended to
handle Tabimorelin powder in a chemical fume hood. Allow the Tabimorelin powder vial to
equilibrate to room temperature before opening to prevent condensation of moisture.

o Weighing: Accurately weigh the desired amount of Tabimorelin powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 5.29 mg of Tabimorelin (Calculation: 10
mmol/L * 1 L/1000 mL * 528.69 g/mol * 1000 mg/g * 1 mL = 5.29 mg).

» Dissolution: Add the appropriate volume of DMSO to the vial containing the weighed
Tabimorelin. For the example above, add 1 mL of DMSO.

e Mixing: Tightly cap the vial and vortex thoroughly until the Tabimorelin is completely
dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) and sonication can
be used to aid dissolution if necessary.[4] Visually inspect the solution to ensure there are no
visible particles.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile vials.[4]

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[4] When ready to use, thaw an aliquot at room
temperature and mix well before diluting to the final working concentration in your
experimental medium.

Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses, when handling Tabimorelin and DMSO.

« DMSO is a potent solvent and can facilitate the absorption of substances through the skin.
Handle with care.

o Consult the Safety Data Sheet (SDS) for Tabimorelin and DMSO for complete safety
information.
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Visualization of Experimental Workflow and
Signaling Pathway

Experimental Workflow for Tabimorelin Stock Solution Preparation
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Caption: Workflow for preparing Tabimorelin stock solution.

Tabimorelin Signaling Pathway
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Caption: Tabimorelin activates GHSR leading to GH release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Preparing Tabimorelin Stock Solutions in Dimethyl
Sulfoxide (DMSO)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b168187 1#preparing-tabimorelin-stock-solutions-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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